2-(Trifluoromethyl)-1,2,3-propanetriol
Cat. No. B8618093
M. Wt: 160.09 g/mol
InChI Key: TYDDZNRRPMJOSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08247377B2
Procedure details
In parallel reactions, a mixture of 2-(trifluoromethyl)-1,2,3-propanetriol (100 mg), Amano PS onto Sepabeads (100 mg), vinyl butyrate (0.3 ml) and solvent (as shown in table 1 below) (1 ml) was shaken at room temperature. The reactions were analysed by 19F NMR after 42 hours to give 2-(trifluoromethyl)-1,2,3-propanetriol (triol)/title compound/2-[(butanoyloxy)methyl]-3,3,3-trifluoro-2-hydroxypropyl butanoate (diester) peak ratios shown in table 1 below.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:10])([F:9])[C:3]([OH:8])([CH2:6][OH:7])[CH2:4][OH:5].[C:11]([O:16]C=C)(=O)[CH2:12][CH2:13][CH3:14]>>[F:1][C:2]([F:10])([F:9])[C:3]([OH:8])([CH2:6][OH:7])[CH2:4][OH:5].[C:11]([O:5][CH2:4][C:3]([CH2:6][O:7][C:11](=[O:16])[CH2:12][CH2:13][CH3:14])([OH:8])[C:2]([F:10])([F:9])[F:1])(=[O:16])[CH2:12][CH2:13][CH3:14]
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Inputs
Step One
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Name
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Quantity
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100 mg
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Type
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reactant
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Smiles
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FC(C(CO)(CO)O)(F)F
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Name
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Quantity
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0.3 mL
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Type
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reactant
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Smiles
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C(CCC)(=O)OC=C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was shaken at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
42 h |
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Name
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Type
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product
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Smiles
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FC(C(CO)(CO)O)(F)F
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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C(CCC)(=O)OCC(C(F)(F)F)(O)COC(CCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
